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Compound of Interest

Compound Name: 9-Azajulolidine

Cat. No.: B1280477

Essential Safety and Handling Guide for 9-
Azajulolidine

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 9-Azajulolidine. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)

9-Azajulolidine is classified as a chemical irritant.[1] Adherence to the following PPE
guidelines is mandatory to minimize exposure and ensure personal safety.

GHS Hazard Classification[2]

Hazard Class GHS Code Description
Skin Irritation H315 Causes skin irritation.
Eye Irritation H319 Causes serious eye irritation.

Required Personal Protective Equipment (PPE)
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Equipment

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

irritation.

Eye & Face Protection

Safety glasses with side-
shields or goggles, and a face
shield if there is a splash

hazard.

To protect eyes from dust
particles and splashes,

preventing serious irritation.

Skin and Body Protection

Laboratory coat.

To protect skin and personal

clothing from contamination.

Respiratory Protection

NIOSH-approved P2

particulate filter respirator.

Required when handling the
powder outside of a ventilated
enclosure or when dusts may

be generated.

Operational Handling Protocol

Follow these step-by-step procedures for the safe handling of 9-Azajulolidine.

e Preparation:

o Ensure a safety shower and eyewash station are readily accessible.

o Work within a certified chemical fume hood or other approved ventilated enclosure.

o Gather all necessary equipment and reagents before starting work.

o Don all required PPE as specified in the table above.

e Handling:

o Avoid inhalation of dust.

o Prevent contact with skin and eyes.

o Use only in a well-ventilated area.[1]
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o Wash hands thoroughly after handling.

e In Case of Exposure:

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of soap and water. If skin irritation occurs, seek medical advice.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

o Ingestion: Immediately rinse mouth and drink plenty of water (two glasses at most).
Consult a physician.

The following workflow diagram illustrates the standard operating procedure for handling 9-

Azajulolidine.
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Caption: Standard operational workflow for handling 9-Azajulolidine.

Disposal Plan

Proper disposal of 9-Azajulolidine and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
e Solid Waste:

o Collect any unused 9-Azajulolidine powder and grossly contaminated items (e.g., weigh
boats, pipette tips) in a dedicated, sealed, and clearly labeled hazardous waste container.
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e Liquid Waste:

o Collect solutions containing 9-Azajulolidine in a labeled, sealed, and appropriate
hazardous waste container. Do not mix with other incompatible waste streams.

e Contaminated PPE:

o Dispose of contaminated gloves, bench paper, and other disposable items in a designated

solid chemical waste container.
Disposal Procedure

o Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the
chemical name "9-Azajulolidine,"” and the associated hazards (Irritant).

o Storage: Store sealed waste containers in a designated satellite accumulation area away

from incompatible materials.

» Disposal: Arrange for pickup and disposal by a certified chemical waste management
company, following all local, state, and federal regulations. Do not discharge 9-Azajulolidine

or its solutions down the drain.

The following diagram outlines the decision-making process for the disposal of materials

contaminated with 9-Azajulolidine.
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Caption: Disposal workflow for 9-Azajulolidine waste.

Physical and Chemical Properties
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Property Value

Molecular Formula C11H14N2[2][3]

Molecular Weight 174.24 g/mol [2][3]

Appearance White to almost white powder/crystal[2]
Melting Point 70.0to 74.0 °C[2]

Boiling Point 145 °C /3 mmHg[2]

Storage Temperature 2-8°C[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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